Cas no 52632-06-1 (Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester)

• Product Name: Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester
• CAS No: 52632-06-1
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 378327
• PubChem ID: 351396
• Update Time: 2025-07-30

Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-isocyanato-4-(methylthio)-, ethyl ester
• ETHYL 2-ISOCYANATO-4-(METHYLTHIO)BUTYRATE
• Ethyl 2-isocyanato-4-(methylthio)butanoate
• FT-0693351
• 52632-06-1
• IWXRXGRHXXLVHJ-UHFFFAOYSA-N
• ETHYL 2-ISOCYANATO-4-(METHYLTHIO)BUTYRATE, 97
• FT-0625958
• SCHEMBL979343
• Ethyl alpha-isocyanato gamma-thiomethyl butyrate
• NSC-521571
• Ethyl 2-isocyanato-4-methylthiobutyrate
• NSC521571
• ethyl 2-isocyanato-4-methylsulfanylbutanoate
• 64505-12-0
• DB-326362
• DB-297384

• Inchi： 1S/C8H13NO3S/c1-3-12-8(11)7(9-6-10)4-5-13-2/h7H,3-5H2,1-2H3
• InChI Key： IWXRXGRHXXLVHJ-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)OCC)N=C=O

Computed Properties

• Exact Mass: 203.06169
• Monoisotopic Mass: 203.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 55.73